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Compound of Interest

Compound Name:
(1S,2R)-Tranylcypromine

hydrochloride

Cat. No.: B1147964 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides essential, immediate safety and

logistical information for the proper disposal of (1S,2R)-Tranylcypromine hydrochloride, a

monoamine oxidase inhibitor. Adherence to these procedures is critical to mitigate risks to

personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

specific to the (1S,2R)-Tranylcypromine hydrochloride in your possession. While

classifications may vary, this compound is often categorized as harmful if swallowed, causing

skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be

worn at all times. All handling of the solid compound or its solutions should be conducted in a

well-ventilated area or a chemical fume hood to avoid inhalation of dust or aerosols.[3][4]

Primary Disposal Method: Licensed Hazardous
Waste Disposal
The universally recommended and safest method for the disposal of (1S,2R)-Tranylcypromine
hydrochloride is through a licensed hazardous waste disposal company.[5] This ensures that
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the chemical is managed and disposed of in accordance with federal, state, and local

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[6][7]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

(1S,2R)-Tranylcypromine hydrochloride waste, including pure compound, contaminated

solutions, and grossly contaminated labware, should be classified as hazardous chemical

waste.

This waste must be segregated from non-hazardous waste streams to prevent cross-

contamination and ensure proper handling.[6][7]

Containerization and Labeling:

Collect the waste in a designated, chemically compatible, and leak-proof container.[7]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "(1S,2R)-Tranylcypromine hydrochloride".[8]

Include an appropriate hazard warning pictogram (e.g., exclamation mark for irritant).[1][8]

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA, which should be at or

near the point of generation.[8][9]

The SAA must be under the control of laboratory personnel and should be regularly

inspected.[7]

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup of the hazardous waste.
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EHS will then arrange for the final disposal through a licensed hazardous waste

contractor, which typically involves high-temperature incineration.[5]

Quantitative Data for Laboratory Hazardous Waste
Generation
The following table summarizes the generator status as defined by the U.S. Environmental

Protection Agency (EPA), which is crucial for understanding the regulatory requirements for

your laboratory.[8][10]

Generator Status
Quantity of Hazardous Waste Generated
per Month

Very Small Quantity Generator (VSQG) ≤ 100 kg (220 lbs)

Small Quantity Generator (SQG) > 100 kg (220 lbs) and < 1,000 kg (2,200 lbs)

Large Quantity Generator (LQG) ≥ 1,000 kg (2,200 lbs)

Note: These quantities apply to the total hazardous waste generated by the facility, not just a

single chemical.

Alternative Disposal Considerations and
Restrictions
Sewer Disposal:

Discharge of (1S,2R)-Tranylcypromine hydrochloride into the sanitary sewer system is not

recommended.[1] Chemical waste should not be disposed of down the drain as it can pass

through wastewater treatment systems and harm aquatic life.[11] Some regulations may permit

the drain disposal of minute quantities of specific, non-hazardous, and readily biodegradable

chemicals, but (1S,2R)-Tranylcypromine hydrochloride does not typically fall into this

category.

On-site Neutralization or Chemical Treatment:
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There are no widely recognized or standardized protocols for the chemical neutralization or

degradation of (1S,2R)-Tranylcypromine hydrochloride in a standard laboratory setting for

disposal purposes. Attempting such procedures without validated methods can be dangerous,

potentially creating more hazardous byproducts. Therefore, on-site chemical treatment as a

means of disposal is strongly discouraged.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

(1S,2R)-Tranylcypromine hydrochloride.
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Disposal Workflow for (1S,2R)-Tranylcypromine hydrochloride

Generation of
(1S,2R)-Tranylcypromine hydrochloride Waste

Consult Safety Data Sheet (SDS)

Is the waste considered hazardous?

Collect in a labeled, compatible
hazardous waste container

Yes

Dispose as non-hazardous waste
(Follow institutional guidelines)

No
(Unlikely for this compound)

Store in Satellite
Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for pickup

Disposal by Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Disposal decision workflow for (1S,2R)-Tranylcypromine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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